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Compound of Interest

Compound Name: Antiblaze 100

Cat. No.: B7774406

A Comparative Environmental Safety Profile:
Antiblaze 100 Versus Halogenated Alternatives

For Researchers, Scientists, and Drug Development Professionals: An objective comparison of
the environmental safety profiles of the chlorinated organophosphorus flame retardant,
Antiblaze 100, and three common halogenated flame retardants: decaBDE, HBCD, and
TBBPA. This guide provides a synthesis of available experimental data on persistence,
bioaccumulation, and ecotoxicity to inform material selection and risk assessment.

The selection of flame retardants in various applications, from electronics to building materials,
carries significant environmental implications. While effective in reducing fire risk, many of
these chemical agents can persist in the environment, accumulate in organisms, and exert
toxic effects. This guide offers a comparative analysis of the environmental safety of Antiblaze
100, a chlorinated organophosphorus flame retardant, against three widely scrutinized
halogenated flame retardants (HFRs): Decabromodiphenyl ether (decaBDE),
Hexabromocyclododecane (HBCD), and Tetrabromobisphenol A (TBBPA).

Executive Summary

Halogenated flame retardants, particularly brominated compounds like decaBDE and HBCD,
have been identified as persistent, bioaccumulative, and toxic (PBT) substances.[1][2][3] This
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has led to regulatory restrictions and a search for alternatives. Antiblaze 100, chemically
identified as 2,2-bis(chloromethyl)trimethylene bis[bis(2-chloroethyl)phosphate], represents a
chlorinated organophosphorus alternative. While organophosphorus flame retardants are often
marketed as environmentally preferable to their brominated counterparts, a detailed
examination of their environmental safety profiles is crucial. This guide compiles and compares
key environmental endpoints for these substances to provide a clearer understanding of their
relative risks.

Data Presentation: A Comparative Overview

The following tables summarize the available quantitative data on the persistence,
bioaccumulation potential, and ecotoxicity of Antiblaze 100 and the selected halogenated
alternatives.

Table 1: Physical-Chemical Properties and Persistence
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Parameter Antiblaze 100 decaBDE HBCD TBBPA
CAS Number 38051-10-4 1163-19-5 3194-55-6 79-94-7
Log K_ow_
(Octanol-Water ] 9.97 5.62 4.5

. 3.6 (estimated) ) ) )
Partition (experimental) (experimental) (experimental)
Coefficient)

Water Solubility

1.8 (estimated) <0.001 0.0047 4.17
(mg/L)
Ready . : : :
_ . Not readily Not readily Not readily Not readily
Biodegradability ) ] ] )
biodegradable biodegradable biodegradable biodegradable
(OECD 301)
Inherent ] )
) - Inherently Not inherently Not inherently Inherently
Biodegradability ] ] ] )
biodegradable biodegradable biodegradable biodegradable
(OECD 302)
20.8 days
Soil Half-life Data not readily 5.5-11.4 days (unplanted
] >180 days ) )
(t1/2) available (anaerobic) submerged soil)
[4]
Aquatic ] ] )
] Data not readily Data not readily Data not readily
Sediment Half- ) >180 days ] ]
] available available available
life (t_1/2_)

Table 2: Bioaccumulation Potential
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Parameter Antiblaze 100 decaBDE HBCD TBBPA

Bioconcentration

Factor (BCF) - 13-108 <5000 8900 - 18100 148 - 2600
Fish (L/kg)
Bioaccumulation ]

Data not readily ) ) ) ) Low to moderate
Factor (BAF) ) High potential High potential )

available potential
(L/kg)
Biomagnification Data not readily Evidence of Evidence of )

) ] o ] o Low potential

Factor (BMF) available biomagnification biomagnification

Table 3: Ecotoxicity

Endpoint Antiblaze 100 decaBDE HBCD TBBPA
Fish Acute
. >100 mg/L

Toxicity (96h ] >0.05 mg/L 0.5-5mg/L >1 mg/L
(Zebra fish)

LC_50)

Invertebrate

Acute Toxicity
13 mg/L >0.05 mg/L 0.09 mg/L 0.85 mg/L

(48h EC_50_ -

Daphnia magna)

Algae Growth 3.7 mg/L
Inhibition (72h (Pseudokirchneri  >0.05 mg/L 0.063 mg/L 0.5 mg/L
EC_50) ella subcapitata)

Experimental Protocols

The data presented in this guide are primarily derived from studies conducted following
standardized international guidelines, predominantly those established by the Organisation for
Economic Co-operation and Development (OECD). These protocols are designed to ensure
data quality and comparability across different studies and substances.

Persistence Testing
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Ready Biodegradability (OECD 301): These tests, such as the Manometric Respirometry
Test (OECD 301F), assess the potential for rapid and complete biodegradation of a chemical
in an aerobic aqueous environment.[1] A substance is generally considered readily
biodegradable if it meets a threshold of 60-70% degradation within a 28-day period.

Inherent Biodegradability (OECD 302): Tests like the Zahn-Wellens/EMPA test (OECD 302B)
evaluate the ultimate biodegradability of a chemical under optimal conditions, providing an
indication of its potential to be removed in wastewater treatment plants.[5]

Transformation in Soil (OECD 307): This guideline is used to determine the rate and pathway
of a chemical's degradation in both aerobic and anaerobic soil environments, providing
crucial data for calculating soil half-life.[5][6]

Transformation in Aquatic Sediment Systems (OECD 308): This test assesses the
degradation of a substance in aquatic sediment under both aerobic and anaerobic
conditions, which is critical for understanding the fate of chemicals that partition to
sediments.[1][7]

Bioaccumulation Testing

Bioaccumulation in Fish (OECD 305): This is the standard method for determining the
bioconcentration factor (BCF) of a chemical in fish. It involves exposing fish to the chemical
in water and measuring its concentration in the fish tissue over time.[8]

Ecotoxicity Testing

» Fish, Acute Toxicity Test (OECD 203): This test determines the concentration of a substance

that is lethal to 50% of a test population of fish (LC_50_) over a 96-hour exposure period.[9]
[10]

e Daphnia sp. Acute Immobilisation Test (OECD 202): This guideline is used to determine the

concentration of a substance that causes immobilization in 50% of a test population of
Daphnia magna (a small crustacean) over a 48-hour period (EC_50_).[11][12]

o Freshwater Alga and Cyanobacteria, Growth Inhibition Test (OECD 201): This test assesses

the effect of a chemical on the growth of algae, determining the concentration that inhibits
growth by 50% (EC_50_) over a 72-hour period.[13][14]
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Visualizing the Comparison

The following diagrams, generated using Graphviz, illustrate key comparative aspects of the
environmental safety profiles.
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Figure 1: Comparative Environmental Hazard Profile
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Figure 2: Environmental Risk Assessment Pathway
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Figure 3: Experimental Workflow for Environmental Safety Assessment

Conclusion

Based on the available data, Antiblaze 100 presents a different environmental safety profile
compared to the selected halogenated flame retardants. While it is not readily biodegradable,
its inherent biodegradability and lower bioaccumulation potential suggest a reduced capacity
for long-term environmental persistence and accumulation in food webs compared to highly
persistent and bioaccumulative substances like decaBDE and HBCD. However, the aquatic
toxicity of Antiblaze 100 is notable, particularly towards algae and invertebrates, placing it in a
category of moderate to high concern for ecotoxicity.

In contrast, decaBDE and HBCD exhibit a classic PBT profile, with high persistence, high
bioaccumulation potential, and significant toxicity. TBBPA, while also a brominated flame
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retardant, shows lower bioaccumulation potential than decaBDE and HBCD, but still raises
concerns due to its toxicity.

It is important to note that as a chlorinated organophosphorus flame retardant, Antiblaze 100
is not a "halogen-free" alternative. The presence of chlorine in its structure warrants
consideration, as some chlorinated compounds can also have adverse environmental and
health effects.

This comparative guide is intended to provide a snapshot of the current understanding of the
environmental safety of these flame retardants. Researchers and professionals are
encouraged to consult the primary literature and regulatory assessments for a more in-depth
analysis when making decisions regarding material selection and chemical safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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